Cas no 77385-17-2 (1-(4-chlorophenyl)-3-methyldihydropyrimidine-2,4(1H,3H)-dione)

1-(4-chlorophenyl)-3-methyldihydropyrimidine-2,4(1H,3H)-dione structure
77385-17-2 structure
Product Name:1-(4-chlorophenyl)-3-methyldihydropyrimidine-2,4(1H,3H)-dione
CAS No:77385-17-2
MF:C11H11ClN2O2
MW:238.670241594315
CID:1784131
PubChem ID:3059888
Update Time:2025-04-21

1-(4-chlorophenyl)-3-methyldihydropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorophenyl)-3-methyldihydropyrimidine-2,4(1H,3H)-dione
    • 1-(4-chlorophenyl)-3-methyl-1,3-diazinane-2,4-dione
    • SCHEMBL9819344
    • 77385-17-2
    • DTXSID80228104
    • 1-(4-Chlorophenyl)-3-methyl-dihydrouracil
    • Dihydro-1-(4-chlorophenyl)-3-methyl-2,4(1H,3H)-pyrimidinedione
    • 2,4(1H,3H)-Pyrimidinedione, dihydro-1-(4-chlorophenyl)-3-methyl-
    • Inchi: 1S/C11H11ClN2O2/c1-13-10(15)6-7-14(11(13)16)9-4-2-8(12)3-5-9/h2-5H,6-7H2,1H3
    • InChI Key: OOAAGWMBSXRCET-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(N(C)C(CC1)=O)=O

Computed Properties

  • Exact Mass: 238.05103
  • Monoisotopic Mass: 238.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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